Cas no 115964-47-1 (4,5-Nonanediamine)

• Product Name: 4,5-Nonanediamine
• CAS No: 115964-47-1
• MF: C₉H₂₂N₂
• MW: 158.284382343292
• CID: 131009
• PubChem ID: 20071887
• Update Time: 2025-04-19

4,5-Nonanediamine Chemical and Physical Properties

Names and Identifiers

• 4,5-Nonanediamine
• nonane-4,5-diamine
• 115964-47-1
• SCHEMBL9794616
• DTXSID50602139

• Inchi： 1S/C9H22N2/c1-3-5-7-9(11)8(10)6-4-2/h8-9H,3-7,10-11H2,1-2H3
• InChI Key： RHCFSUQTTLNNOH-UHFFFAOYSA-N
• SMILES： NC(CCCC)C(CCC)N

Computed Properties

• Exact Mass: 158.17846
• Monoisotopic Mass: 158.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 83.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04